Cas no 187658-99-7 (Tert-butyl methyl4-methyl-2-oxopent-3-enylcarbamate)

• Product Name: Tert-butyl methyl4-methyl-2-oxopent-3-enylcarbamate
• CAS No: 187658-99-7
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 2119315
• Update Time: 2023-08-04

Tert-butyl methyl4-methyl-2-oxopent-3-enylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl methyl4-methyl-2-oxopent-3-enylcarbamate
• 1-[Methyl(tert-butyloxycarbonyl)amino]-4-methyl-3-pentene-2-one
• Tert-butyl methyl4-methyl-2-oxopent-3-enylcarbamate

• Inchi： 1S/C12H21NO3/c1-9(2)7-10(14)8-13(6)11(15)16-12(3,4)5/h7H,8H2,1-6H3
• InChI Key： NBGOGUCKCJFIIN-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC(/C=C(\C)/C)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 296
• Topological Polar Surface Area: 46.6